Regioselective control of aromatic halogenation reactions in carbon nanotube nanoreactors†

Chemical Communications Pub Date: 2013-05-09 DOI: 10.1039/C3CC42414F

Abstract

The use of single-walled carbon nanotubes as effective nanoreactors for preparative chemical reactions has been demonstrated for the first time. Extreme spatial confinement of reactant molecules inside nanotubes has been shown to drastically affect both the regioselectivity and kinetics of aromatic halogenation reactions.

Graphical abstract: Regioselective control of aromatic halogenation reactions in carbon nanotube nanoreactors
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